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Compound of Interest

Compound Name: (Chloromethyl)triethoxysilane

Cat. No.: B101003

An In-depth Technical Guide to (Chloromethyl)triethoxysilane

Introduction

(Chloromethyl)triethoxysilane is a versatile organosilicon compound with significant
applications across various industrial and research sectors.[1] Its bifunctional nature, featuring
a reactive chloromethyl group and hydrolyzable ethoxy groups, makes it a valuable
intermediate in organic synthesis and material science.[1][2] This guide provides a
comprehensive overview of its chemical properties, synthesis, and key applications, with a
focus on its relevance to researchers, scientists, and drug development professionals.

Molecular Profile

The fundamental characteristics of (Chloromethyl)triethoxysilane are summarized below. It is
a colorless to slightly pale-yellow liquid.[3]
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Property Value References
Molecular Formula C7H17CIOS3Si [31141[5]
Linear Formula (C2H50)3siCcH2Cl [6]

Molecular Weight 212.75 g/mol [311415][6]
CAS Number 15267-95-5 [3][6]
Density 1.022 g/mL at 25 °C [71[6]

Boiling Point 173-176 °C [31[71[6]
Flash Point 47 °C (116.6 °F)

Refractive Index n20/D 1.41 [3][6]

Purity Typically >95.0% (GC) [3]

Chemical Reactivity and Applications

The utility of (Chloromethyl)triethoxysilane stems from its dual functionality:

o Triethoxysilyl Group (-Si(OEt)3): These groups are susceptible to hydrolysis in the presence
of moisture, forming reactive silanol groups (Si-OH). These silanols can then condense with
each other to form stable siloxane bonds (Si-O-Si) or with hydroxyl groups on inorganic
surfaces, making it an effective coupling agent.[1]

o Chloromethyl Group (-CH2CI): This group serves as a reactive electrophilic center, readily
undergoing nucleophilic substitution reactions. This allows for the covalent attachment of
various organic functionalities.[1][2]

This dual reactivity makes it a valuable precursor for synthesizing a wide array of functional
silanes.[2] Key applications include:

o Coupling Agent: It acts as a molecular bridge between organic polymers and inorganic
materials, enhancing adhesion and improving the mechanical properties of composites,
coatings, and adhesives.[1]
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o Surface Modifier: It can be used to alter the surface properties of materials like glass and
metals.[1]

o Intermediate in Synthesis: It is a starting material for the synthesis of other organosilanes,
such as amino-functional silanes, by reacting the chloromethyl group with various
nucleophiles.[2][3] In the pharmaceutical and biotechnology sectors, related compounds like
chloromethyl trimethoxysilane are used as reactive intermediates for synthesizing
compounds such as amino acids and peptides, and as crosslinking agents for biomolecules.

[8]

Experimental Protocols

While large-scale industrial synthesis often employs processes like the Muller-Rochow process,
laboratory-scale synthesis of functionalized silanes frequently involves Grignard reactions.[9]
[10] The following is a representative protocol for the synthesis of a functionalized silane using
a Grignard reagent with a chloromethyl-substituted silane as a precursor, adapted for
educational purposes.

Synthesis of a Functionalized Silane via Grignard Reaction

This protocol outlines the general steps for reacting a chloromethyl-substituted chlorosilane
with a Grignard reagent.

Materials:

e Chloromethyltrichlorosilane

e Magnesium turnings

e Bromobenzene (as an example to form Phenylmagnesium Bromide)
e Anhydrous diethyl ether or Tetrahydrofuran (THF)

e Saturated aqueous ammonium chloride solution

¢ Anhydrous magnesium sulfate

Equipment:
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Three-necked round-bottom flask

Dropping funnel

Reflux condenser

Magnetic stirrer

Inert atmosphere setup (e.g., nitrogen or argon line)
Procedure:
o Preparation of the Grignard Reagent (Phenylmagnesium Bromide):

o Flame-dry a three-necked flask equipped with a dropping funnel, reflux condenser, and
magnetic stirrer under an inert atmosphere.

o Place magnesium turnings in the flask.

o Add a solution of bromobenzene in anhydrous diethyl ether dropwise through the dropping
funnel to initiate the reaction.

o Stir the mixture until the magnesium has been consumed.
e Reaction with Chloromethyltrichlorosilane:
o Cool the freshly prepared Grignard reagent in an ice bath.

o Add a solution of chloromethyltrichlorosilane in anhydrous diethyl ether dropwise to the
Grignard reagent, maintaining the reaction temperature below 10 °C.[10]

o After the addition is complete, allow the mixture to warm to room temperature and stir for
several hours.

e Work-up and Purification:

o Quench the reaction by slowly adding a saturated aqueous solution of ammonium
chloride.
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[e]

Separate the organic layer.

o

Wash the organic layer with brine, then dry it over anhydrous magnesium sulfate.[10]

[¢]

Filter the solution and remove the solvent under reduced pressure.

[¢]

Purify the crude product by vacuum distillation or recrystallization.[10]

Visualizations

Logical Workflow for Silane Synthesis

Step 1: Grignard Reagent Preparation Step 2: Reaction Step 3: Purification

Mg Turnings + | (Quench with Separate & Dry Pure Functionalized

Click to download full resolution via product page
Caption: Workflow for the synthesis of a functionalized silane via a Grignard reaction.

Signaling Pathway of (Chloromethyl)triethoxysilane as a Coupling Agent
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Caption: Mechanism of (Chloromethyl)triethoxysilane as a coupling agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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